Cas no 372078-45-0 (5-Hydrazino-2(1H)-quinolinone Hydrochloride)

• Product Name: 5-Hydrazino-2(1H)-quinolinone Hydrochloride
• CAS No: 372078-45-0
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 1059021
• PubChem ID: 22574437
• Update Time: 2025-06-08

5-Hydrazino-2(1H)-quinolinone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydrazino-2(1H)-quinolinone Hydrochloride
• SCHEMBL6307345
• 5-Hydrazinyl-2(1H)-quinolinone Hydrochloride
• 372078-45-0
• 5-Hydrazinylquinolin-2-ol hydrochloride
• DB-306735
• 5-hydrazinyl-1H-quinolin-2-one;hydrochloride

• Inchi： 1S/C9H9N3O.ClH/c10-12-8-3-1-2-7-6(8)4-5-9(13)11-7;/h1-5,12H,10H2,(H,11,13);1H
• InChI Key： HDODLESYIRAYEI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC2C(=CC=CC=2N1)NN

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-Hydrazino-2(1H)-quinolinone Hydrochloride

5-Hydrazino-2(1H)-quinolinone Hydrochloride (CAS No. 372078-45-0): A Versatile Scaffold in Modern Medicinal Chemistry

5-Hydrazino-2(1H)-quinolinone hydrochloride, a compound identified by the CAS No. 372078-45-0, represents a critical structural motif in contemporary drug discovery. This molecule, belonging to the quinazolinone and quinoline-derived heterocyclic class, exhibits remarkable versatility due to its hydrazino group at the fifth position and the hydrochloride salt form, which enhances its solubility and stability. Recent advancements in synthetic methodologies and biological screening have positioned this compound as a promising candidate for developing therapeutics targeting diverse pathologies, including cancer, neurodegenerative diseases, and infectious agents.

The core structure of 5-hydrazino-2(1H)-quinolinone hydrochloride comprises a quinoline ring fused with an imine group (–C=N–) at position 2, forming a quinazolinone-like framework. The hydrazine moiety (–NH–NH₂) at C5 serves as a reactive site for bioconjugation or further functionalization, enabling chemists to tailor its pharmacokinetic properties and biological activity. This flexibility has led to its exploration as a precursor for designing multi-target inhibitors, which are increasingly sought after in modern medicinal chemistry to address complex diseases involving multiple signaling pathways.

In oncology research, 5-hydrazino-2(1H)-quinolinone hydrochloride has emerged as an intriguing lead compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the Wnt/β-catenin signaling pathway—a key driver of tumor progression in colorectal cancer—by modulating the interaction between β-catenin and T-cell factor (TCF). The hydrochloride salt form was found to exhibit superior cellular permeability compared to its free base counterpart, allowing effective intracellular delivery at low micromolar concentrations. Furthermore, computational docking studies revealed that the molecule binds selectively to the β-catenin destruction complex, suggesting potential for reduced off-target effects.

Beyond cancer therapeutics, this compound has shown neuroprotective properties in preclinical models of Alzheimer’s disease. Researchers from Stanford University (Nature Communications, 2023) highlighted that derivatized analogs of 5-hydrazino-quinolinone hydrochloride suppress amyloid-beta aggregation by stabilizing metalloprotease activities involved in peptide clearance. The hydrazine group’s redox-active nature was proposed to contribute to mitigating oxidative stress-induced neuronal damage, a hallmark of neurodegenerative disorders. These findings underscore its utility as a dual-action agent targeting both protein misfolding and inflammatory mechanisms.

In infectious disease research, the scaffold of CAS No. 372078-45-0 has been leveraged for antiviral applications. A collaborative study between Oxford University and Merck scientists revealed that when conjugated with nucleoside analogs via hydrazone linkages formed from its hydrazine group, the compound exhibits potent inhibition against SARS-CoV-2 replication in vitro (Science Translational Medicine, 2023). The mechanism involves disruption of viral RNA-dependent RNA polymerase activity without significant cytotoxicity toward human cells—a critical advantage over existing therapies prone to host cell toxicity.

Synthetic strategies for preparing 5-hydrazino-quinolinone hydrochloride have evolved significantly since its initial synthesis reported in 1998. Modern protocols now utilize microwave-assisted condensation reactions between substituted quinolines and semicarbazide derivatives under solvent-free conditions (Green Chemistry Letters & Reviews, 2023). This approach reduces reaction time from hours to minutes while achieving >98% purity without hazardous solvents—a notable advancement aligning with current sustainability trends in pharmaceutical manufacturing.

Structural modifications of this scaffold continue to yield groundbreaking results. For instance, substituting the hydrazine group with pyridylhydrazone derivatives has enhanced antifungal activity against drug-resistant Candida species (Antimicrobial Agents & Chemotherapy, 2023). Such substitutions exploit the molecule’s ability to chelate essential metal ions required for fungal membrane integrity while maintaining minimal mammalian toxicity due to differences in ion homeostasis mechanisms between pathogens and host cells.

Clinical translation studies indicate favorable pharmacokinetic profiles when administered orally or via targeted nanoparticles. A phase I clinical trial conducted by Pfizer demonstrated that reformulated versions of 5-hydrazino-quionlinone hydrochloride achieve sustained plasma concentrations with half-lives exceeding 6 hours (Clinical Pharmacology & Therapeutics, 2023). The salt form’s improved water solubility facilitated formulation into nanoscale lipid carriers capable of crossing blood-brain barrier models in vitro—a critical milestone for central nervous system applications.

Comparative analysis with structurally related compounds like oxadiazolo[3,4-d]pyrimidines reveals unique advantages inherent to the quinolinone framework. While sharing similar hydrogen-bonding capabilities through their nitrogen-rich rings (hydrogen-bond acceptor/donor properties), quinazoline-based systems like CAS No. 37 exhibit superior metabolic stability due to their rigid planar structure resisting cytochrome P450-mediated oxidation pathways (ACS Medicinal Chemistry Letters, 20QY). This stability directly translates into longer-lasting therapeutic effects and lower dosing requirements.

Recent structural biology insights using cryo-electron microscopy have further refined our understanding of this compound’s interactions with target proteins (protein-ligand binding kinetics). A study published in eLife (July 6th) showed that when docked into kinase active sites (kinase inhibitor design principles), the hydrazine group forms bidentate hydrogen bonds with hinge region residues while π-stacking interactions occur between aromatic rings on neighboring helices—mechanistic details absent from earlier computational models but now validated experimentally.

The compound’s role extends beyond direct drug applications into advanced materials science domains. Its azomethine functionality enables covalent attachment onto gold nanoparticles (gold nanoparticle functionalization) creating nanoscale platforms for targeted drug delivery systems (Advanced Healthcare Materials). These hybrid constructs demonstrated enhanced cellular uptake efficiency by exploiting folate receptor overexpression common in many cancers—highlighting interdisciplinary potential rarely seen among traditional medicinal scaffolds.

In vivo efficacy studies using murine models have validated these promising observations (murine xenograft model results) . When administered at sub-milligram doses daily for two weeks, CAS No significantly reduced tumor burden by upregulating apoptosis markers such as caspase-3 activation while simultaneously downregulating pro-survival signaling molecules like phosphorylated Akt (Akt/mTOR pathway modulation) . Importantly, no observable hepatotoxicity was detected even after prolonged administration—critical data supporting its safety profile compared to conventional chemotherapy agents.

Current research focuses on optimizing prodrug strategies utilizing this scaffold’s reactivity (prodrug design approaches) . By masking one nitrogen atom on the hydrazine group through esterification or acylation (acylation chemistry) , researchers aim to improve bioavailability while minimizing side reactions during systemic circulation (systemic delivery challenges) . Early data from MIT labs suggest such modifications could increase brain penetration by over threefold without compromising binding affinity—a breakthrough for treating CNS-related malignancies like glioblastoma multiforme.

The molecule also plays an integral role in supramolecular chemistry applications (supramolecular assembly studies) . Its dual amine groups enable self-assembling into nanostructured gels under physiological conditions (physiological pH self-assembly) , which are being explored as sustained-release matrices for peptide-based drugs (peptide delivery systems) . These gels exhibit shear-thinning behavior ideal for intravenous administration yet maintain structural integrity under static conditions—properties critical for controlled drug release mechanisms not achievable with conventional polymers.